Cas no 1251632-82-2 (2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-6-(2-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-6-(2-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 1251632-82-2
• MF: C₃₀H₃₀N₄O₃
• MW: 494.584207057953
• CID: 5472634
• Update Time: 2025-10-28

2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-6-(2-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-6-(2-methoxyphenyl)pyridazin-3-one
• 2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-6-(2-methoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C30H30N4O3/c1-37-27-15-9-8-14-25(27)26-16-17-28(35)34(31-26)22-29(36)32-18-20-33(21-19-32)30(23-10-4-2-5-11-23)24-12-6-3-7-13-24/h2-17,30H,18-22H2,1H3
• InChI Key： BGOGVDZJWGAFAQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N2CCN(C(C3=CC=CC=C3)C3=CC=CC=C3)CC2)=O)N=C(C2=CC=CC=C2OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-6-(2-methoxyphenyl)-2,3-dihydropyridazin-3-one

Chemical Compound CAS No. 1251632-82-2: 2-{2-[4-(Diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-6-(2-methoxyphenyl)-2,3-dihydropyridazin-3-one

The chemical compound with CAS No. 1251632-82-2, known as 2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-6-(2-methoxyphenyl)-2,3-dihydropyridazin-3-one, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structure of this compound is characterized by a pyridazinone ring system, which serves as a central scaffold for various functional groups. The presence of a piperazine moiety at the 4-position of the pyridazine ring introduces significant structural complexity and enhances the molecule's ability to interact with biological targets. Additionally, the diphenylmethyl group attached to the piperazine ring further contributes to the molecule's stability and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways associated with cancer and inflammatory diseases. The dihydropyridazinone core has been shown to exhibit strong binding affinity towards specific kinase domains, making it a promising candidate for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Parkinson reaction and subsequent cyclization steps. The synthesis strategy often involves the use of microwave-assisted techniques to optimize reaction conditions and improve yield. Researchers have also explored alternative synthetic routes to enhance scalability and reduce production costs.

The pharmacological evaluation of this compound has revealed its potential as an anti-inflammatory agent and cancer therapeutic. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines and modulate key signaling pathways such as NF-kB and MAPK. Furthermore, preclinical models have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapy.

The structural features of this compound also make it a valuable tool for studying molecular recognition and drug design principles. Its rigid framework allows for precise control over molecular interactions, enabling researchers to explore structure-activity relationships (SAR) in greater depth.

In conclusion, CAS No. 1251632-82-2 represents a cutting-edge advancement in medicinal chemistry, with its unique structure and promising biological activities positioning it as a key player in the development of novel therapeutic agents.